2-methoxy-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}-N-propylbenzamide

• IUPAC Name: 2-methoxy-5-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]-N-propylbenzamide
• InChI: InChI=1S/C15H19N3O5S/c1-4-7-16-15(19)12-9-11(5-6-13(12)22-3)24(20,21)18-14-8-10(2)23-17-14/h5-6,8-9H,4,7H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key: ZPXDQRNXLFFTLZ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC2=NOC(=C2)C)OC
• Molecular Formula: C15H19N3O5S
• Molecular Weight: 353.4 g/mol

Description

2-methoxy-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}-N-propylbenzamide, also known as MS-275, is a synthetic compound that belongs to the class of histone deacetylase (HDAC) inhibitors. HDACs are enzymes that remove acetyl groups from histones, leading to chromatin condensation and gene repression. HDAC inhibitors, such as MS-275, can block the activity of HDACs, leading to increased acetylation of histones, chromatin decondensation, and gene expression.

Mechanism of Action

The mechanism of action of 2-methoxy-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}-N-propylbenzamide involves the inhibition of HDAC activity, leading to increased acetylation of histones and non-histone proteins. This results in chromatin decondensation and increased accessibility of DNA to transcription factors and other regulatory proteins. 2-methoxy-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}-N-propylbenzamide can also affect the expression of genes involved in cell cycle regulation, apoptosis, and differentiation, leading to anti-cancer effects.
Biochemical and Physiological Effects:
2-methoxy-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}-N-propylbenzamide can affect various biochemical and physiological processes in cells, including gene expression, protein synthesis, cell cycle progression, apoptosis, and differentiation. 2-methoxy-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}-N-propylbenzamide can also affect the expression of angiogenic factors and cytokines, leading to anti-tumor effects.

Advantages and Limitations for Lab Experiments

2-methoxy-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}-N-propylbenzamide has several advantages as a research tool, including its high potency and selectivity for HDACs, its ability to induce anti-cancer effects, and its potential as a sensitizer for other chemotherapeutic agents. However, 2-methoxy-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}-N-propylbenzamide also has some limitations, including its potential toxicity and off-target effects, its limited solubility, and its potential for resistance development.

Future Directions

There are several future directions for research on 2-methoxy-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}-N-propylbenzamide, including the identification of biomarkers for patient selection and monitoring, the development of combination therapies with other anti-cancer agents, the investigation of 2-methoxy-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}-N-propylbenzamide's effects on other diseases, such as neurodegenerative disorders, and the development of novel HDAC inhibitors with improved selectivity and potency.
In conclusion, 2-methoxy-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}-N-propylbenzamide is a potent HDAC inhibitor with potential therapeutic applications in cancer treatment. Its mechanism of action involves the inhibition of HDAC activity, leading to increased acetylation of histones and non-histone proteins, and anti-cancer effects. 2-methoxy-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}-N-propylbenzamide has several advantages as a research tool, but also has some limitations and potential toxicities. Future research on 2-methoxy-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}-N-propylbenzamide will focus on identifying biomarkers, developing combination therapies, investigating its effects on other diseases, and developing novel HDAC inhibitors.

Synthesis Methods

2-methoxy-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}-N-propylbenzamide can be synthesized through a multistep process starting from commercially available starting materials. The synthesis involves the preparation of a key intermediate, followed by a coupling reaction and a final deprotection step. The final product is obtained as a white crystalline solid with high purity.

Scientific Research Applications

2-methoxy-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}-N-propylbenzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to induce cell cycle arrest, apoptosis, and differentiation in various cancer cell lines, including leukemia, lymphoma, breast, lung, and colon cancer. 2-methoxy-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}-N-propylbenzamide has also been shown to sensitize cancer cells to other chemotherapeutic agents and radiation therapy.